Cas no 27778-66-1 (2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-)

2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)- structure
27778-66-1 structure
Product Name:2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-
CAS No:27778-66-1
MF:C10H15NO3
MW:197.231003046036
CID:263156
PubChem ID:441580
Update Time:2025-04-19

2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-
    • 2,4-Pyrrolidinedione, 3-acetyl-5-((1S)-1-methylpropyl)-, (5S)-
    • (5S)-3-acetyl-5-((1S)-1-methylpropyl)-2,4-Pyrrolidinedione
    • DTXSID30893265
    • (5S,8S)-3-Acetyl-5-sec-butylpyrrolidine-2,4-dione
    • (5S)-3-acetyl-5-[(2S)-butan-2-yl]-4-hydroxy-1,5-dihydro-2H-pyrrol-2-one
    • (5S)-3-acetyl-5-[(2S)-butan-2-yl]pyrrolidine-2,4-dione
    • 27778-66-1
    • Q27108395
    • CHEBI:9440
    • C08511
    • Tenuazonic acid
    • Pyrrole-2,4-diol, 3-acetyl-5-sec-butyl-
    • Inchi: 1S/C10H15NO3/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8/h5,7-8H,4H2,1-3H3,(H,11,14)/t5-,7?,8-/m0/s1
    • InChI Key: KLBSRSYHIIAQTG-PZICIZFRSA-N
    • SMILES: O=C1C(C(C)=O)C(N[C@H]1[C@@H](C)CC)=O

Computed Properties

  • Exact Mass: 197.10525
  • Monoisotopic Mass: 197.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • Density: 1.212
  • Boiling Point: 349.9°Cat760mmHg
  • Flash Point: 165.4°C
  • Refractive Index: 1.472
  • PSA: 63.24

2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)- Related Literature

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